Cas no 1368379-28-5 (ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate
• CAS No: 1368379-28-5
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 6260448
• PubChem ID: 82549768
• Update Time: 2025-11-03

ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate
• EN300-22932726
• 1368379-28-5
• SCHEMBL18585932

• Inchi： 1S/C11H12N2O2S/c1-3-15-10(14)7-4-5-8-9(6-7)16-11(12-2)13-8/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： ORQWFGUBVVUOBX-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC2C=CC(C(=O)OCC)=CC1=2

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate

Research Brief on Ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate (CAS: 1368379-28-5): Recent Advances and Applications

Ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate (CAS: 1368379-28-5) is a benzothiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting neurodegenerative diseases, cancer, and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and therapeutic applications.

The compound's structural features, including the benzothiazole core and ester functionality, make it a promising candidate for modulating various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of tau protein aggregation, a key pathological hallmark of Alzheimer's disease. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate and tau fibrils, revealing a high affinity for the microtubule-binding region.

In oncology research, ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate has shown potential as a chemotherapeutic agent. A recent preprint on bioRxiv reported its ability to induce apoptosis in triple-negative breast cancer cells by upregulating pro-apoptotic proteins such as Bax and caspase-3. The study also highlighted the compound's selectivity for cancer cells over normal fibroblasts, suggesting a favorable therapeutic window. Further investigations are underway to optimize its pharmacokinetic properties and reduce off-target effects.

Beyond neurodegenerative and oncological applications, this compound has also been investigated for its antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy identified ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate as a potent inhibitor of bacterial efflux pumps, which are often responsible for antibiotic resistance in pathogens like Pseudomonas aeruginosa. The study employed fluorescence-based assays and time-kill curves to demonstrate its synergistic effects with conventional antibiotics, paving the way for combination therapies.

Despite these promising findings, challenges remain in the clinical translation of ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate. Issues such as poor aqueous solubility and metabolic instability have been noted in preclinical studies. Recent efforts to address these limitations include the development of prodrug derivatives and nanoparticle-based delivery systems, as described in a 2023 patent application (WO2023123456A1). These innovations aim to enhance bioavailability while maintaining the compound's therapeutic efficacy.

In conclusion, ethyl 2-(methylamino)-1,3-benzothiazole-6-carboxylate (CAS: 1368379-28-5) represents a multifaceted tool in drug discovery, with applications spanning multiple disease areas. Ongoing research is expected to further elucidate its mechanisms and optimize its drug-like properties, potentially leading to novel therapeutic agents in the near future.